
What is the chemical structure of Eucamalol?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eucamalol

Cat. No.: B233285 Get Quote

Eucamalol: A Comprehensive Technical Review
For Researchers, Scientists, and Drug Development Professionals

Abstract
Eucamalol is a naturally occurring monoterpenoid demonstrating significant promise as a

potent mosquito repellent.[1] Isolated from the essential oil of Eucalyptus camaldulensis, this

compound has been the subject of research focusing on its chemical properties and synthesis.

[2] This document provides an in-depth overview of the chemical structure, physicochemical

properties, and experimental protocols related to the isolation and synthesis of Eucamalol.

Chemical Structure and Properties
Eucamalol, systematically named (1R,6R)-(+)-3-formyl-6-isopropyl-2-cyclohexen-1-ol,

possesses a molecular formula of C10H16O2.[3] Its chemical identity is further defined by the

CAS Number 145544-91-8. The structure is characterized by a cyclohexene ring substituted

with a hydroxyl group, an isopropyl group, and a formyl group, contributing to its biological

activity.

Table 1: Physicochemical and Spectroscopic Data for Eucamalol
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Property Value Source

Molecular Formula C10H16O2 PubChem

Molecular Weight 168.23 g/mol PubChem[4]

CAS Number 145544-91-8 MedchemExpress[1]

Appearance Colorless Oil ChemFaces

Optical Rotation ([α]D25) +13.5° (c 0.80, CH3OH) Watanabe et al., 1993[2]

High-Resolution Mass Spec

(HRMS) m/z

168.1151 (Calculated:

168.1150)
Watanabe et al., 1993[2]

Infrared (IR) νmax (cm-1)
3400 (OH), 2980, 1680

(conjugated aldehyde)
Watanabe et al., 1993[2]

SMILES

CC(C)

[C@@H]1CCC(=C[C@@H]1O

)C=O

MedchemExpress[1]

Experimental Protocols
Isolation of (+)-Eucamalol from Eucalyptus
camaldulensis
The following protocol for the isolation of Eucamalol is based on the methodology described

by Watanabe et al. (1993).[2]

1. Plant Material and Steam Distillation:

Leaves of Eucalyptus camaldulensis (1.5 kg) were collected.

The leaves were cut into small pieces and subjected to steam distillation to yield the

essential oil (1.6 g).

2. Chromatographic Purification:

The essential oil was purified using successive preparative Thin-Layer Chromatography

(TLC).
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TLC plates were precoated with silica gel 60 GF254 (Merck).

The mobile phases used were hexane-ethyl acetate in ratios of 4:1 and 2:1 (v/v).

This process yielded 18 mg of (+)-Eucamalol.

Isolation Workflow for Eucamalol
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Isolation Workflow for Eucamalol

Synthesis of (±)-Eucamalol
The synthesis of racemic Eucamalol has been reported starting from (±)-cryptone.[2]

Additionally, the synthesis of (+)-Eucamalol and its epimer, (-)-1-epi-eucamalol, has been

achieved from (S)-(-)-perillaldehyde, which was instrumental in determining the absolute

configuration of the natural product.[3]

Synthesis from (±)-Cryptone (Watanabe et al., 1993):[2]

A detailed, step-by-step protocol for the synthesis from (±)-cryptone is outlined in the original

publication. The key transformation involves the introduction of a formyl group and subsequent

stereoselective reduction.

Synthesis from (S)-(-)-Perillaldehyde (Satoh et al., 1995):[3]

This synthetic route was crucial for establishing the absolute stereochemistry of (+)-

Eucamalol. The methodology leverages the defined stereocenter of the starting material to

produce the target molecule with the correct configuration.

Biological Activity
Eucamalol has been identified as a potent mosquito repellent, exhibiting significant activity

against Aedes albopictus.[1] Its repellent efficacy has been shown to be comparable to that of

DEET.

Conclusion
Eucamalol stands out as a promising natural alternative to synthetic insect repellents. The

established protocols for its isolation and synthesis pave the way for further research into its

mechanism of action and potential commercial applications. The comprehensive data

presented in this guide serves as a valuable resource for researchers in the fields of natural

product chemistry, entomology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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